methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-{4-[(trifluoromethane)sulfonyloxy]phenyl}acetate

• IUPAC Name: methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[4-(trifluoromethylsulfonyloxy)phenyl]acetate
• InChI: InChI=1S/C15H18F3NO7S/c1-14(2,3)25-13(21)19-11(12(20)24-4)9-5-7-10(8-6-9)26-27(22,23)15(16,17)18/h5-8,11H,1-4H3,(H,19,21)/t11-/m0/s1
• InChI Key: RCWXVVSPWNKHBK-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F)C(=O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](C1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F)C(=O)OC
• Molecular Formula: C15H18F3NO7S
• Molecular Weight: 413.4 g/mol

Description

Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-{4-[(trifluoromethane)sulfonyloxy]phenyl}acetate is a useful research compound. Its molecular formula is C15H18F3NO7S and its molecular weight is 413.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Complex Molecules

• Antimicrobial Agents Synthesis : Doraswamy and Ramana (2013) explored the synthesis of substituted phenyl azetidines with potential antimicrobial activities. Their research involved the reaction of related chemical structures to produce compounds characterized by various analytical techniques and screened for antimicrobial activity (Doraswamy & Ramana, 2013).

• Peptide Conformation Study : Jankowska et al. (2002) investigated the crystal structure of a compound similar in complexity to understand the impact of N-methylation on peptide conformation. Their findings contribute to the understanding of how such modifications affect molecular structure and behavior (Jankowska et al., 2002).

Catalytic and Synthetic Applications

• Asymmetric Mannich Reaction : Yang, Pan, and List (2009) reported on the synthesis of tert-butyl (1S,2S)-2-methyl-3-oxo-1-phenylpropylcarbamate via asymmetric Mannich reaction, demonstrating the compound's utility in producing chirally pure substances, crucial for pharmaceutical syntheses (Yang, Pan, & List, 2009).

• Catalytic Oxotransfer Activities : Hossain et al. (2017) synthesized new cis-dioxomolybdenum(vi) complexes of a new aminoalcohol phenolate ligand for catalyzing epoxidation and sulfoxidation reactions, showcasing the role of similar compounds in catalysis and oxidative transformations (Hossain et al., 2017).

Novel Synthetic Routes and Building Blocks

• Building Blocks for Amino Acids : Limbach et al. (2009) developed methyl 2-(benzyloxycarbonylamino)-2-cyclopropylideneacetate as a versatile building block for synthesizing cyclopropyl-containing amino acids, highlighting the importance of such compounds in the creation of novel amino acid derivatives (Limbach et al., 2009).

• Synthesis of Beta-Amino Alcohols : Evans and Ellman (2003) provided methods for the stereoselective synthesis of 1,2-disubstituted β-amino alcohols, demonstrating the compound's relevance in generating key intermediates for further chemical synthesis (Evans & Ellman, 2003).